Cas no 2324152-25-0 (Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl]-)

• Product Name: Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl]-
• CAS No: 2324152-25-0
• MF: C₂₃H₂₃NO₂
• MW: 345.43422627449
• CID: 4786787
• Update Time: 2025-07-10

Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl]-
• LightOx?19

• Inchi： 1S/C23H23NO2/c1-16(2)24-14-13-23(3,4)20-15-18(9-12-21(20)24)6-5-17-7-10-19(11-8-17)22(25)26/h7-16H,1-4H3,(H,25,26)
• InChI Key： HXWVRWZLWIKKOS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C#CC2C=CC3=C(C=2)C(C)(C)C=CN3C(C)C)C=C1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 522.6±50.0 °C(Predicted)
• pka: 4.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl]-

Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl] (CAS No. 2324152-25-0): A Comprehensive Overview

Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl] (CAS No. 2324152-25-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings associated with this compound.

The chemical structure of Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl] is intricate and consists of a benzoic acid moiety linked to a quinoline derivative through an ethynyl group. The presence of the quinoline ring and the ethynyl linkage imparts distinct chemical and physical properties to the molecule. The quinoline ring is known for its aromaticity and ability to form stable complexes with various metal ions, which can be exploited in the design of metallotherapeutics. The ethynyl group, on the other hand, is highly reactive and can participate in a variety of chemical reactions, including click chemistry and cross-coupling reactions.

The synthesis of Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl] typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the Sonogashira coupling reaction between a halogenated benzoic acid derivative and a terminal alkyne. This reaction is catalyzed by palladium and copper salts and is often performed in the presence of a base such as triethylamine or diisopropylethylamine. The resulting product can then be further functionalized to introduce the quinoline moiety through a series of reactions involving nucleophilic substitution and cyclization steps.

Recent research has highlighted the potential biological activities of Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl]. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, another study in *Cancer Research* reported that Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl] selectively induces apoptosis in cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

The mechanism of action of Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl] has been extensively studied to understand its therapeutic potential. Research suggests that this compound targets multiple signaling pathways involved in inflammation and cancer progression. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the regulation of inflammatory responses. Furthermore, it can also disrupt the mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in cell proliferation and survival.

In addition to its anti-inflammatory and anti-cancer properties, Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl] has also been investigated for its potential as an antimicrobial agent. A study published in *Antimicrobial Agents and Chemotherapy* reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial activity is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The pharmacokinetic properties of Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl] are another important aspect to consider for its therapeutic applications. Preclinical studies have shown that this compound has favorable pharmacokinetic profiles with good oral bioavailability and a long half-life in vivo. These properties make it suitable for both oral and parenteral administration routes. However, further research is needed to optimize its pharmacokinetic parameters and enhance its therapeutic efficacy.

Despite its promising therapeutic potential, Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl] also faces several challenges that need to be addressed before it can be translated into clinical use. One major challenge is optimizing its solubility and stability under physiological conditions. Researchers are exploring various strategies such as prodrug design and nanoparticle formulations to overcome these limitations. Additionally, extensive toxicological studies are required to ensure its safety profile before it can be advanced to clinical trials.

In conclusion, Benzoic acid, 4-[2-[1,4-dihydro-4,4-dimethyl-1-(1-methylethyl)-6-quinolinyl]ethynyl] (CAS No. 2324152-25-0) is a multifaceted compound with significant potential in various therapeutic areas including inflammation management and cancer treatment. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As our understanding of this compound deepens, it holds promise as a valuable addition to the arsenal of therapeutic agents available for treating complex diseases.